Cas no 218609-00-8 (Boc-(R)-3-amino-4-(4-fluorophenyl)-butyric Acid)

• Product Name: Boc-(R)-3-amino-4-(4-fluorophenyl)-butyric Acid
• CAS No: 218609-00-8
• MF: C₁₅H₂₀FNO₄
• MW: 297.322008132935
• MDL: MFCD01076280
• CID: 66981
• PubChem ID: 7021573
• Update Time: 2025-11-02

Boc-(R)-3-amino-4-(4-fluorophenyl)-butyric Acid Chemical and Physical Properties

Names and Identifiers

• Boc-(R)-3-Amino-4-(4-fluorophenyl)butyric acid
• (R)-N-(tert-Butoxycarbonyl)-3-amino-4-(4-fluorophenyl)butyric acid
• (R)-3-((tert-Butoxycarbonyl)amino)-4-(4-fluorophenyl)butanoic acid
• 1 week
• Benzenebutanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-4-fluoro-, (βR)-
• BOC-(R)-3-AMINO-4-(4-FLUORO-PHENYL)-BUTYRIC ACID
• Boc-(R)-3-amino-4-(4-fluorophenyl)-butyric acid
• Boc-β-HoPhe(4-F)-OH
• DS-7832
• (3R)-4-(4-fluorophenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic Acid
• Boc-4-fluoro-D-beta-homophenylalanine
• AC-22208
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-4-(4-fluorophenyl)butanoic acid
• Boc-D-Phe(4-F)-(C#CH2)OH
• AKOS025117402
• (R)-3-(BOC-AMINO)-4-(4-FLUORO-PHENYL)-BUTYRIC ACID
• Boc-(R)-3-Amino-4-(4-fluorophenyl)butanoic acid
• (R)-4-Fluoro-b-(Boc-amino)benzenebutanoic acid
• (3R)-3-[(tert-butoxycarbonyl)amino]-4-(4-fluorophenyl)butanoic acid
• 218609-00-8
• (R)-3-((tert-Butoxycarbonyl)amino)-4-(4-fluorophenyl)butanoicacid
• MFCD01076280
• KEGMJLZICKHWIR-GFCCVEGCSA-N
• CS-0100235
• (r)-3-tert-butoxycarbonylamino-4-(4-fluorophenyl)butanoic acid
• SCHEMBL4895414
• EN300-6472310
• J-014320
• (R)-3-(tert-butoxycarbonylamino)-4-(4-fluorophenyl)butanoic acid
• Boc-(R)-3-amino-4-(4-fluorophenyl)-butyric Acid

• MDL： MFCD01076280
• Inchi： 1S/C15H20FNO4/c1-15(2,3)21-14(20)17-12(9-13(18)19)8-10-4-6-11(16)7-5-10/h4-7,12H,8-9H2,1-3H3,(H,17,20)(H,18,19)/t12-/m1/s1
• InChI Key： KEGMJLZICKHWIR-GFCCVEGCSA-N
• SMILES： FC1C=CC(=CC=1)C[C@H](CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.13800
• Monoisotopic Mass: 297.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 89.62000
• LogP: 2.75330

Boc-(R)-3-amino-4-(4-fluorophenyl)-butyric Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Store at recommended temperature

Additional information on Boc-(R)-3-amino-4-(4-fluorophenyl)-butyric Acid

Boc-(R)-3-amino-4-(4-fluorophenyl)-butyric Acid: A Versatile Chiral Building Block in Modern Organic Synthesis

Boc-(R)-3-amino-4-(4-fluorophenyl)-butyric Acid (CAS No. 218609-00-8) is an important chiral intermediate that has gained significant attention in pharmaceutical research and fine chemical synthesis. This fluorinated amino acid derivative combines the structural features of a protected amine (Boc group) with a fluorophenyl moiety, making it particularly valuable for drug discovery programs targeting CNS disorders and metabolic diseases.

The compound's molecular structure features a stereogenic center at the 3-position, which is crucial for its biological activity and synthetic applications. Researchers value this optically active building block for its ability to introduce both chirality and fluorine substitution into target molecules - two features that are increasingly important in modern medicinal chemistry. The presence of fluorine often enhances metabolic stability and bioavailability, explaining the growing demand for such fluorinated synthons.

In synthetic applications, Boc-(R)-3-amino-4-(4-fluorophenyl)-butyric Acid serves as a key precursor for peptidomimetics and small molecule drugs. Its carboxylic acid functionality allows for easy coupling reactions, while the Boc-protected amine provides orthogonal protection for subsequent transformations. Recent publications highlight its use in developing protease inhibitors and GPCR modulators, particularly in neuroscience research where fluorinated compounds show improved blood-brain barrier penetration.

The pharmaceutical industry's current focus on targeted drug delivery and personalized medicine has increased interest in chiral building blocks like this compound. With the rise of AI-driven drug discovery platforms, there's growing demand for well-characterized, high-purity intermediates that can be reliably incorporated into molecular designs. Boc-(R)-3-amino-4-(4-fluorophenyl)-butyric Acid meets these requirements with its consistent quality and documented synthetic utility.

From a chemical perspective, this compound demonstrates excellent stability under standard storage conditions (typically 2-8°C). Its crystalline form ensures convenient handling and accurate quantification in synthetic procedures. The fluorophenyl group contributes to the molecule's moderate lipophilicity, which is often desirable in drug candidates. Analytical methods for quality control typically include HPLC, NMR, and optical rotation measurements to confirm both chemical and chiral purity.

Manufacturers of Boc-(R)-3-amino-4-(4-fluorophenyl)-butyric Acid have optimized synthetic routes to ensure scalability and cost-effectiveness. Current production methods emphasize green chemistry principles, reducing environmental impact while maintaining high yields. The compound's growing importance is reflected in its inclusion in several major chemical catalogs and its increasing appearance in patent applications for novel therapeutic agents.

For researchers working on peptide-based therapeutics or small molecule drugs, this building block offers multiple advantages. Its structural features allow for the creation of conformationally constrained analogs, while the fluorine atom provides opportunities for radio-labeling or serving as a metabolic stabilizer. These properties make it particularly valuable in developing treatments for chronic conditions where long-term drug stability is crucial.

The market for chiral intermediates like Boc-(R)-3-amino-4-(4-fluorophenyl)-butyric Acid continues to expand, driven by the pharmaceutical industry's need for structurally diverse building blocks. Suppliers now offer various packaging options, from milligram quantities for initial research to kilogram scales for process development. Proper handling requires standard laboratory precautions, and the compound is generally classified as non-hazardous for research purposes.

Recent advances in asymmetric synthesis have made similar chiral compounds more accessible, but Boc-(R)-3-amino-4-(4-fluorophenyl)-butyric Acid remains popular due to its proven track record in numerous successful syntheses. Its combination of protective groups, chiral center, and aromatic fluorination in a single molecule provides unique advantages that are difficult to replicate with other building blocks.

Looking forward, the demand for fluorinated amino acid derivatives is expected to grow, particularly in neuroscience and oncology research. The specific structural features of Boc-(R)-3-amino-4-(4-fluorophenyl)-butyric Acid position it well to contribute to next-generation therapeutics that require precise control over molecular geometry and electronic properties. As drug discovery becomes increasingly structure-driven, such well-characterized building blocks will play an even more critical role in medicinal chemistry.